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Compound of Interest

Compound Name: 4-Cyanobenzoyl chloride

Cat. No.: B1630317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and reactivity of 4-Cyanobenzoyl chloride, a key intermediate in the synthesis of various
organic molecules, including active pharmaceutical ingredients.

Core Properties of 4-Cyanobenzoyl Chloride

4-Cyanobenzoyl chloride is an acyl chloride compound featuring a nitrile group at the para
position of the benzene ring.[1] This bifunctional nature makes it a valuable building block in
medicinal chemistry and material science.

The key physicochemical properties of 4-Cyanobenzoyl chloride are summarized in the table
below for quick reference.
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Property Value References
Molecular Formula CsHaCINO [21[31[41[5]
Linear Formula NCCesH4COCI [6]

Molecular Weight 165.58 g/mol [2][6]

(also reported as 165.57 g/mol

3[4
) [3114]

CAS Number 6068-72-0 [21131[41[5][6]

White solid to light
Appearance _ [21[3]
yellow/beige powder

Melting Point 67.2-70°C [2][6]

Experimental Protocols

Detailed methodologies for the synthesis of 4-Cyanobenzoyl chloride and its subsequent use
in amide bond formation are provided below. These protocols are designed to be robust and
reproducible for research and development applications.

This protocol details the conversion of 4-Cyanobenzoic acid to 4-Cyanobenzoyl chloride
using thionyl chloride.

Diagram of Synthesis Workflow
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Starting Materials

[ 4-Cyanobenzoic Acid ] [ Thionyl Chloride (SOCIz2) ] [DMF (catalyst)]

d )

Reaction

1. Add 4-Cyanobenzoic acid
to Thionyl Chloride

2. Add DMF catalyst

3. Heat to reflux (1.5 h)

4. Monitor by TLC

Work-up & Purification

5. Distillation (235 °C)

Final Broduct

4-Cyanobenzoyl Chloride
(White Solid)
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4-Cyanobenzoyl Chloride +
Primary/Secondary Amine (R-NH2)

eacts in presence of

Base (e.g., Pyridine, TEA)
Anhydrous DCM
0 °C to Room Temp.

Liberates

I
I
|
I
I
|
4
(N-substituted-4-cyanobenzamide) HCI (neutralized by base)T

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Cyanobenzoyl chloride | CBH4CINO | CID 80172 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. 4-Cyanobenzoyl chloride 98 6068-72-0 [sigmaaldrich.com]

4. 4-Cyanobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
5. researchgate.net [researchgate.net]

6. Amide Synthesis [fishersci.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Cyanobenzoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1630317?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630317?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyanobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyanobenzoyl-chloride
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Benzamide_Derivatives_Using_4_Cyanobenzoyl_Chloride.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/124826
https://www.chemicalbook.com/synthesis/4-cyanobenzoyl-chloride.htm
https://www.researchgate.net/publication/316143960_4-Cyanobenzenesulfonamides_An_Amine_Synthesis_and_Protecting_Strategy_to_Compliment_the_Nosyl_Group
https://www.fishersci.co.uk/gb/en/scientific-products/lab-reporter-europe/chemicals/amide-synthesis.html
https://www.benchchem.com/product/b1630317#4-cyanobenzoyl-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b1630317#4-cyanobenzoyl-chloride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1630317#4-cyanobenzoyl-chloride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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